![molecular formula C20H17F3N4O B302232 N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide](/img/structure/B302232.png)
N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide, also known as DTP3, is a small molecule inhibitor that has been developed for its potential therapeutic applications in cancer treatment. DTP3 has been shown to selectively induce apoptosis (programmed cell death) in cancer cells, while sparing normal cells.
Mechanism of Action
The mechanism of action of N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide involves the inhibition of a protein called MDM2, which is overexpressed in many types of cancer. MDM2 is responsible for promoting the degradation of a tumor suppressor protein called p53, which plays a critical role in regulating cell growth and preventing the development of cancer. By inhibiting MDM2, this compound allows p53 to accumulate in cancer cells, leading to the induction of apoptosis.
Biochemical and Physiological Effects
This compound has been shown to selectively induce apoptosis in cancer cells, while sparing normal cells. This selectivity is thought to be due to the higher expression of MDM2 in cancer cells compared to normal cells. Additionally, this compound has been shown to have minimal toxicity in animal models, further supporting its potential as a cancer therapeutic.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide in lab experiments is its high potency and selectivity for inducing apoptosis in cancer cells. Additionally, the synthesis of this compound has been optimized to achieve high yields and purity, making it a viable option for large-scale production. However, one limitation of using this compound in lab experiments is its relatively new status as a research tool, which may limit its availability and accessibility for some researchers.
Future Directions
There are several potential future directions for the research and development of N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide. One potential direction is the further optimization of its chemical structure to improve its potency and selectivity for inducing apoptosis in cancer cells. Additionally, this compound could be combined with other cancer therapies, such as chemotherapy or radiation therapy, to enhance its therapeutic efficacy. Finally, further preclinical and clinical studies will be needed to fully evaluate the safety and efficacy of this compound as a cancer therapeutic.
Synthesis Methods
The synthesis of N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide involves a series of chemical reactions starting from commercially available starting materials. The key steps include the synthesis of a pyrrole intermediate, followed by the coupling reaction with a pyridine carboxylic acid derivative to yield the final product. The synthesis of this compound has been optimized to achieve high yields and purity, making it a viable option for large-scale production.
Scientific Research Applications
N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce apoptosis in a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to inhibit the growth of cancer cells in animal models, making it a promising candidate for further preclinical and clinical development.
properties
Molecular Formula |
C20H17F3N4O |
---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]pyridine-4-carboxamide |
InChI |
InChI=1S/C20H17F3N4O/c1-13-10-16(12-25-26-19(28)15-6-8-24-9-7-15)14(2)27(13)18-5-3-4-17(11-18)20(21,22)23/h3-12H,1-2H3,(H,26,28)/b25-12- |
InChI Key |
RIUBIFKBNUWIBI-ROTLSHHCSA-N |
Isomeric SMILES |
CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)/C=N\NC(=O)C3=CC=NC=C3 |
SMILES |
CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=NNC(=O)C3=CC=NC=C3 |
Canonical SMILES |
CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=NNC(=O)C3=CC=NC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.